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Compound of Interest |

Compound Name: STING agonist-33
Cat. No.: B15611981
Get Quote
\ J

This guide provides essential, immediate safety and logistical information for the proper
disposal of STING agonist-33. As a novel research compound, specific disposal protocols may
not be readily available. Therefore, this document outlines a conservative approach based on
general principles of chemical waste management to ensure the safety of laboratory personnel
and compliance with environmental regulations.

Properties of STING agonist-33

A summary of the available quantitative data for STING agonist-33 is presented below. This
information is crucial for proper labeling and documentation of waste.

Property Value

CAS Number 2591300-32-0[1]
Molecular Formula C38H42N1007S2[1]
Molecular Weight 814.93 g/mol [1]
Purity 98%[1]
Recommended Storage -20°C[1]
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Detailed Disposal Protocol

All waste containing STING agonist-33, including the pure compound, solutions, and
contaminated labware, must be treated as hazardous chemical waste.[2] Adherence to your
institution's specific Environmental Health and Safety (EHS) guidelines is mandatory.

Step 1: Waste Identification and Segregation

« |dentify all waste streams containing STING agonist-33. This includes:
o Unused or expired pure compound.
o Solutions containing STING agonist-33.
o Contaminated solid waste such as gloves, pipette tips, weighing paper, and tubes.

e Segregate STING agonist-33 waste from non-hazardous waste and other chemical waste
streams to prevent unintended chemical reactions.[2] Do not mix with biohazardous waste
unless explicitly permitted by your institution's EHS department.[2]

Step 2: Waste Containerization

e Liquid Waste:

o Collect all liquid waste containing STING agonist-33 in a dedicated, leak-proof, and
chemically compatible container.[2] Plastic containers are often preferred.[3]

o The container must have a secure, tight-fitting lid and be kept closed except when adding
waste.[2][4]

o Place the primary liquid waste container in a secondary containment bin to prevent spills.

[2][4]
e Solid Waste:

o Collect all contaminated solid waste in a separate, puncture-resistant container that is
clearly labeled.[2]
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Step 3: Labeling of Waste Containers

Accurate and clear labeling is critical for safe disposal. All waste containers must include the
following information:

e The words "Hazardous Waste".[2][5]

e The full chemical name: "STING agonist-33".[2] Avoid using abbreviations or chemical
formulas.[4][6]

e The approximate concentration or percentage of STING agonist-33 and any other
constituents.[2][6]

e The accumulation start date (the date the first waste was added to the container).[4][5]
e The Principal Investigator's name and laboratory location.[4][5]

o A statement of hazards. Since the specific hazards of STING agonist-33 are not fully known,
a label such as "Hazards Not Fully Known" or "Potentially Toxic" should be used.[4]

Step 4: Storage of Chemical Waste

» Store all STING agonist-33 waste containers in a designated Satellite Accumulation Area
(SAA), which should be at or near the point of generation.[2][3]

e Do not accumulate more than 55 gallons of hazardous waste in an SAA.[3] For acutely toxic
waste, the limit is one quart of liquid or one kilogram of solid.[3] While the acute toxicity of
STING agonist-33 is unknown, it is prudent to be mindful of these lower limits.

e Ensure the SAA s regularly inspected and well-maintained.[5]

Step 5: Final Disposal

e Do not dispose of STING agonist-33 down the drain.[2]

e Do not dispose of STING agonist-33 waste by evaporation in a fume hood or biosafety
cabinet.[7]
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» Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste.[2]

» Follow all institutional procedures for waste pickup, which may include completing a specific
form or online request.[2][7]

Step 6: Disposal of Empty Containers

 In the absence of specific data classifying STING agonist-33 as an acute hazardous waste,
a conservative approach to container disposal is recommended.

o Triple-rinse the empty container with a suitable solvent capable of removing the compound.

[7]
o Collect the rinsate as hazardous liquid waste.[7]

« After triple-rinsing, deface or remove all chemical labels from the container, remove the cap,
and dispose of it as regular trash.[7]

Disposal Workflow Visualization

The following diagram illustrates the logical workflow for the proper disposal of STING agonist-
33.
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Caption: Workflow for the safe handling and disposal of STING agonist-33.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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